Cas no 898781-06-1 (4'-Bromo-3-(4-thiomethylphenyl)propiophenone)
898781-06-1 structure
Product Name:4'-Bromo-3-(4-thiomethylphenyl)propiophenone
CAS No:898781-06-1
MF:C16H15BrOS
MW:335.258702516556
CID:1945486
PubChem ID:24725980
Update Time:2025-04-21
4'-Bromo-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-bromophenyl)-3-(4-methylsulfanylphenyl)propan-1-one
- 4'-bromo-3-(4-thiomethylphenyl)propiophenone
- MFCD03843262
- AKOS016021307
- 898781-06-1
- 1-(4-Bromophenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one
- DTXSID10644373
- 4'-Bromo-3-(4-thiomethylphenyl)propiophenone
-
- MDL： MFCD03843262
- Inchi： 1S/C16H15BrOS/c1-19-15-9-2-12(3-10-15)4-11-16(18)13-5-7-14(17)8-6-13/h2-3,5-10H,4,11H2,1H3
- InChI Key： XJJWACAKGRLUDI-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(CCC1C=CC(=CC=1)SC)=O
Computed Properties
- Exact Mass: 334.00300
- Monoisotopic Mass: 334.00270Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 42.37000
- LogP: 4.98650
4'-Bromo-3-(4-thiomethylphenyl)propiophenone Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4'-Bromo-3-(4-thiomethylphenyl)propiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206004-1g |
4'-bromo-3-(4-thiomethylphenyl)propiophenone |
898781-06-1 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206004-2g |
4'-bromo-3-(4-thiomethylphenyl)propiophenone |
898781-06-1 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206004-5g |
4'-bromo-3-(4-thiomethylphenyl)propiophenone |
898781-06-1 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| TRC | B099115-250mg |
4'-Bromo-3-(4-thiomethylphenyl)propiophenone |
898781-06-1 | 250mg |
$ 440.00 | 2022-06-07 | ||
| TRC | B099115-500mg |
4'-Bromo-3-(4-thiomethylphenyl)propiophenone |
898781-06-1 | 500mg |
$ 735.00 | 2022-06-07 | ||
| A2B Chem LLC | AH92180-1g |
4'-Bromo-3-(4-thiomethylphenyl)propiophenone |
898781-06-1 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH92180-2g |
4'-Bromo-3-(4-thiomethylphenyl)propiophenone |
898781-06-1 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH92180-5g |
4'-Bromo-3-(4-thiomethylphenyl)propiophenone |
898781-06-1 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658647-1g |
1-(4-Bromophenyl)-3-(4-(methylthio)phenyl)propan-1-one |
898781-06-1 | 98% | 1g |
￥6697.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658647-2g |
1-(4-Bromophenyl)-3-(4-(methylthio)phenyl)propan-1-one |
898781-06-1 | 98% | 2g |
￥12548.00 | 2024-04-26 |
4'-Bromo-3-(4-thiomethylphenyl)propiophenone Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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